Cas no 2413898-52-7 (tert-butyl N-(2-hydroxy-5-phenoxyphenyl)carbamate)

• Product Name: tert-butyl N-(2-hydroxy-5-phenoxyphenyl)carbamate
• CAS No: 2413898-52-7
• MF: C₁₇H₁₉NO₄
• MW: 301.337064981461
• CID: 5675960
• PubChem ID: 165769773
• Update Time: 2025-07-01

tert-butyl N-(2-hydroxy-5-phenoxyphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(2-hydroxy-5-phenoxyphenyl)carbamate
• 2413898-52-7
• EN300-26665263

• Inchi： 1S/C17H19NO4/c1-17(2,3)22-16(20)18-14-11-13(9-10-15(14)19)21-12-7-5-4-6-8-12/h4-11,19H,1-3H3,(H,18,20)
• InChI Key： WUOWOEFXTHGSOH-UHFFFAOYSA-N
• SMILES： O(C(NC1C(=CC=C(C=1)OC1C=CC=CC=1)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 301.13140809g/mol
• Monoisotopic Mass: 301.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 67.8Ų

Additional information on tert-butyl N-(2-hydroxy-5-phenoxyphenyl)carbamate

Introduction to Tert-butyl N-(2-hydroxy-5-phenoxyphenyl)carbamate (CAS No. 2413898-52-7)

Tert-butyl N-(2-hydroxy-5-phenoxyphenyl)carbamate, with the chemical formula C₁₉H₂₁NO₃, is a compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. This compound, identified by its CAS number 2413898-52-7, is a derivative of carbamate and features a tert-butyl group and a phenoxyphenyl moiety, which contribute to its distinctive chemical behavior and potential biological activity. The presence of both hydroxyl and phenoxy groups enhances its solubility and reactivity, making it a valuable candidate for various synthetic applications.

The synthesis of Tert-butyl N-(2-hydroxy-5-phenoxyphenyl)carbamate involves a multi-step process that typically begins with the reaction of 2-hydroxy-5-phenoxybenzaldehyde with ethyl chloroformate, followed by the introduction of a tert-butylamine group to form the carbamate linkage. This synthetic route highlights the compound's complexity and the precision required in its preparation. The use of advanced purification techniques ensures high yield and purity, which are critical for pharmaceutical applications.

In recent years, Tert-butyl N-(2-hydroxy-5-phenoxyphenyl)carbamate has been studied for its potential role in drug development. Its structural features suggest that it may interact with biological targets in ways that could be beneficial for therapeutic purposes. Specifically, the hydroxyl and phenoxy groups can participate in hydrogen bonding and other interactions with biological molecules, which may enhance its pharmacological activity. This has led to investigations into its potential as an intermediate in the synthesis of more complex drug molecules.

One of the most promising areas of research involving Tert-butyl N-(2-hydroxy-5-phenoxyphenyl)carbamate is its application in the development of novel antimicrobial agents. The growing concern over antibiotic resistance has prompted scientists to explore new chemical entities that can combat bacterial infections effectively. The unique structure of this compound suggests that it may possess antimicrobial properties, either on its own or when modified further. Preliminary studies have shown that derivatives of this compound exhibit inhibitory effects on certain bacterial strains, indicating its potential as a lead compound for further development.

The compound's stability under various conditions is another area of interest. Research has demonstrated that Tert-butyl N-(2-hydroxy-5-phenoxyphenyl)carbamate remains stable under acidic and basic conditions, which is crucial for its formulation into pharmaceutical products. Additionally, its solubility in both organic and aqueous media makes it versatile for different types of drug delivery systems. These properties make it an attractive candidate for further exploration in pharmaceutical formulations.

Recent advancements in computational chemistry have also contributed to the study of Tert-butyl N-(2-hydroxy-5-phenoxyphenyl)carbamate. Molecular modeling techniques have been employed to predict how this compound might interact with biological targets such as enzymes and receptors. These simulations provide valuable insights into its potential pharmacological activity and help guide the design of more effective derivatives. By integrating experimental data with computational predictions, researchers can accelerate the drug discovery process significantly.

The environmental impact of synthesizing and using Tert-butyl N-(2-hydroxy-5-phenoxyphenyl)carbamate is another consideration that has been addressed in recent studies. Efforts have been made to develop greener synthetic routes that minimize waste and reduce energy consumption. For instance, catalytic methods have been explored to improve the efficiency of key reactions involved in its synthesis. These sustainable approaches not only make the production process more environmentally friendly but also enhance cost-effectiveness.

In conclusion, Tert-butyl N-(2-hydroxy-5-phenoxyphenyl)carbamate (CAS No. 2413898-52-7) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structure, combined with its favorable chemical properties, makes it a valuable candidate for drug development. Ongoing studies continue to uncover new applications for this compound, particularly in the areas of antimicrobial agents and sustainable chemistry. As research progresses, it is expected that Tert-butyl N-(2-hydroxy-5-phenoxyphenyl)carbamate will play an increasingly important role in the development of novel therapeutic agents.